Cas no 926209-25-8 (2-Hydroxy-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-Hydroxy-N-(4-phenoxyphenyl)acetamide
• CAS No: 926209-25-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5733564
• PubChem ID: 16769317
• Update Time: 2025-06-11

2-Hydroxy-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• BMB20925
• AKOS000125201
• 926209-25-8
• EN300-64493
• Z228585520
• 2-hydroxy-N-(4-phenoxyphenyl)acetamide
• CCG-316587
• 2-Hydroxy-N-(4-phenoxyphenyl)acetamide

• Inchi： 1S/C14H13NO3/c16-10-14(17)15-11-6-8-13(9-7-11)18-12-4-2-1-3-5-12/h1-9,16H,10H2,(H,15,17)
• InChI Key： ZATKSUUOVIAFPA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC(CO)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 462.2±30.0 °C at 760 mmHg
• Flash Point: 233.4±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Hydroxy-N-(4-phenoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-Hydroxy-N-(4-phenoxyphenyl)acetamide

Introduction to 2-Hydroxy-N-(4-Phenoxyphenyl)Acetamide (CAS No. 926209-25-8)

2-Hydroxy-N-(4-phenoxyphenyl)acetamide (CAS No. 926209-25-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. The molecule consists of a phenoxyphenyl group attached to an acetamide moiety, with a hydroxyl group at the ortho position of the aromatic ring, which imparts distinctive electronic and steric properties.

The synthesis of 2-hydroxy-N-(4-phenoxyphenyl)acetamide involves a multi-step process that typically begins with the preparation of the phenoxyphenol derivative. This is followed by acetylation to introduce the acetamide group, ensuring optimal reactivity and selectivity during the reaction sequence. The compound's structure has been optimized through computational chemistry studies, which have revealed its stability and reactivity under various conditions.

Recent studies have highlighted the potential of CAS No. 926209-25-8 in pharmacological applications, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Researchers have demonstrated that this compound exhibits significant activity against inflammatory pathways, making it a promising candidate for therapeutic interventions in chronic inflammatory diseases.

In addition to its pharmacological applications, N-(4-phenoxyphenyl)acetamide derivatives have been explored for their role in materials science, particularly in the synthesis of advanced polymers and hybrid materials. The compound's ability to form stable covalent bonds under mild conditions has made it a valuable precursor for constructing high-performance materials with tailored properties.

From an environmental perspective, CAS No. 926209-25-8 has been studied for its biodegradability and eco-friendly synthesis pathways. Recent research has focused on developing sustainable methods for producing this compound, reducing its environmental footprint while maintaining its high-quality standards.

In conclusion, 2-hydroxy-N-(4-phenoxyphenyl)acetamide (CAS No. 926209-25-8) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation and technological progress.